Cas no 36239-09-5 (Ethyl Malonylchloride)

• Product Name: Ethyl Malonylchloride
• CAS No: 36239-09-5
• MF: C₅H₇ClO₃
• MW: 150.560281038284
• MDL: MFCD00000736
• CID: 54552
• PubChem ID: 118931
• Update Time: 2025-07-29

Ethyl Malonylchloride Chemical and Physical Properties

Names and Identifiers

• Ethyl malonyl chloride
• AURORA KA-3051
• (CHLOROFORMYL)ACETIC ACID ETHYL ESTER
• ETHYL 2-(CHLOROCARBONYL)ACETATE
• ETHYL 3-CHLORO-3-OXOPROPIONATE
• ETHYL (CHLOROFORMYL)ACETATE
• MALONIC ACID MONOETHYL ESTER CHLORIDE
• 3-chloro-3-oxo-propanoicaciethylester
• Propanoic acid, 3-chloro-3-oxo-, ethyl ester
• Ethyl 3-chloro-3-oxopropionate, Ethyl (chloroformyl)acetate
• ETHYL 3-CHLORO-3-OXOPROPIONATE,TECH
• ETHYLMALONYLCHLORIDE,TECHNICAL
• Ethyl (chloroformyl)acetate, Ethyl 3-chloro-3-oxopropionate
• 2-(Ethoxycarbonyl)acetyl chloride
• Acetic acid, (chloroformyl)-, ethyl ester
• Carbethoxyethanoyl chloride
• Ethyl 3-Chloro-3-Oxopropanoate
• 2-ethoxycarbonylacetyl chloride
• 3-C
• carboethoxy-acetyl chloride
• chlorocarbonylacetic acid ethyl ester
• ethoxycarbonylacetyl chloride
• Ethyl 3-oxo-3-chloropropanoate
• Ethyl Maloriyl Chloride
• 3-Chloro-3-oxopropionic Acid Ethyl Ester
• Ethyl chloroformylacetate
• ethyl3-chloro-3-oxopropanoate
• Ethyl Malonylchloride
• Carbethoxyacetyl chloride
• ethyl 3-chloro-3-oxo-propanoate
• Chlorocarbonyl-acetic acid ethyl ester
• 3-chloro-3-oxopropanoic acid ethyl ester
• Ethyl malonyl chloride, 90%, tech.
• E

• MDL： MFCD00000736
• Inchi： 1S/C5H7ClO3/c1-2-9-5(8)3-4(6)7/h2-3H2,1H3
• InChI Key： KWFADUNOPOSMIJ-UHFFFAOYSA-N
• SMILES： ClC(CC(=O)OCC)=O
• BRN： 636215

Computed Properties

• Exact Mass: 167.97400
• Monoisotopic Mass: 150.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: liquid
• Density: 1.176 g/mL at 25 °C(lit.)
• Boiling Point: 83°C/22mmHg(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.429(lit.)
• Water Partition Coefficient: React
• PSA: 34.14000
• LogP: 1.54340
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

Ethyl Malonylchloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S7-S26-S36/37/39-S45-S36/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic Halides